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Compound of Interest

Compound Name: Methyltriacetoxysilane

Cat. No.: B1584567

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling information for
Methyltriacetoxysilane (CAS No. 4253-34-3), a compound frequently used as a crosslinking
agent and chemical intermediate.[1] Due to its reactivity, particularly with moisture, strict
adherence to safety protocols is essential to mitigate risks of chemical burns, irritation, and
other health hazards.

Hazard Identification and Classification

Methyltriacetoxysilane is classified as a substance that causes severe skin burns and serious
eye damage. It is also harmful if swallowed.[2] Upon contact with moisture, it rapidly hydrolyzes
to release acetic acid, which is corrosive and contributes significantly to the compound's
hazardous properties.[3][4]

GHS Hazard Statements:
e H302: Harmful if swallowed.[2]
e H314: Causes severe skin burns and eye damage.

e H318: Causes serious eye damage.

Physical and Chemical Properties
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A summary of the key physical and chemical properties of Methyltriacetoxysilane is provided
in the table below.

Property Value

Physical State Solid or clear to yellowish liquid[3][5]

Molecular Formula C7H1206Si[5]

Molecular Weight 220.25 g/mol [6]

Melting Point 40-45 °C[3]

Boiling Point 94-95 °C at 9 mmHg[3]

Flash Point 85 °C /185 °F[7]

Density 1.20 g/mL at 20 °C[3]

Solubility 3eacts with water. Soluble in organic solvents
like alcohols, ethers, and hydrocarbons.[3]

. Acrid, vinegar-like (due to acetic acid formation)

[3]

Toxicological Data

The primary toxicological concern with Methyltriacetoxysilane is its corrosive nature. The
acute oral toxicity has been determined in animal studies.

Route of Exposure Species Value

Oral LD50 Rat 2060 mg/kgl[5]

Exposure Controls and Personal Protection

Engineering controls and personal protective equipment (PPE) are critical for the safe handling
of Methyltriacetoxysilane.

Engineering Controls
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e Work should be conducted in a well-ventilated area, preferably under a chemical fume hood.

[7]
e Local exhaust ventilation should be used to minimize exposure to dust and vapors.[5]

o Emergency eye wash fountains and safety showers must be readily available in the
immediate vicinity of any potential exposure.[5]

Personal Protective Equipment (PPE)

PPE Type Specifications

) Chemical goggles or a face shield are required.
Eye/Face Protection
Contact lenses should not be worn.[5]

Wear suitable protective clothing, including a lab
Skin Protection coat.[5] Neoprene or nitrile rubber gloves are

recommended.[5]

If inhalation exposure is possible, a NIOSH-
Respiratory Protection certified respirator with an orange cartridge for

dust and mist is recommended.[5]

Handling and Storage Protocols
Safe Handling Procedures

¢ Avoid all contact with skin and eyes.[5]

Do not breathe dust or vapors.[5]

Wash hands thoroughly after handling, and before eating, drinking, or smoking.[5]

Keep away from heat, sparks, and open flames.[5]

Handle in a dry, inert atmosphere if possible, as the material is sensitive to moisture.[3][5]

Storage Conditions

e Store in a tightly closed container.[5]
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o Keep in a cool, dry, and well-ventilated place.[8]
» Store away from incompatible materials such as alcohols, alkalis, and oxidizing agents.[5]

Emergency Procedures

First-Aid Measures
Exposure Route First-Aid Protocol

Remove the individual to fresh air and keep
Inhalation them at rest in a comfortable breathing position.

Seek medical advice if feeling unwell.[5]

Immediately remove all contaminated clothing.
Skin Contact Wash the affected area with plenty of soap and

water. Seek immediate medical attention.[5]

Immediately flush the eyes with water for at

least 15 minutes, removing contact lenses if
Eye Contact ) o

present and easy to do so. Continue rinsing and

get immediate medical attention.[5]

Rinse the mouth with water. Do NOT induce
_ vomiting. Never give anything by mouth to an
Ingestion ) ) ] )
unconscious person. Get immediate medical

attention.[7]

Fire-Fighting Measures

» Suitable Extinguishing Media: Use alcohol-resistant foam, carbon dioxide, or dry chemical.
High-expansion foam (100:1) is recommended.[5]

» Unsuitable Extinguishing Media: Do not use water, as it reacts with the substance to liberate
acetic acid.[5]

o Specific Hazards: Irritating fumes of acetic acid may be generated when the material is
exposed to water or open flame.[5] Containers may explode when heated.[7]
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o Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)
and full protective gear.[7]

Accidental Release Measures

o Personal Precautions: Evacuate unnecessary personnel. Wear appropriate personal
protective equipment as described in Section 4.2. Avoid contact with the spilled material and
do not breathe dust or vapors.[5]

o Environmental Precautions: Prevent the material from entering sewers or public waters.[5]

o Containment and Cleanup: For spills, use an absorbent material to collect the substance.
Sweep or shovel the material into an appropriate container for disposal.[5]

Logical Workflow for Safe Handling

The following diagram illustrates the logical workflow for ensuring safety when working with
Methyltriacetoxysilane.
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Review Safety Data Sheet

Verify PPE Availability
(Goggles, Gloves, Respirator)

Confirm Engineering Controls
(Fume Hood, Eyewash Station)

Handle in Ventilated Area

Avoid Skin/Eye Contact & Inhalation Spill Occurs Personnel Exposure Fire Incident

Contain & Clean Up Spill Administer Eirst Aid Use Appropriate Extinguisher

Store in Tightly Closed Container (Absorbent Material) (No Water)

Dispose According to Regulations

Collect Waste in Labeled Container
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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